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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1,5-
Dibromopentane (CAS No. 111-24-0), a versatile building block in organic synthesis.

Understanding its hazard profile is paramount for ensuring laboratory safety and designing

robust experimental protocols. This document summarizes key quantitative safety data,

outlines emergency procedures, and provides a logical workflow for its safe handling, from

acquisition to disposal.

Core Safety & Physicochemical Data
1,5-Dibromopentane is a combustible liquid that can cause significant skin and eye irritation.

[1][2] While comprehensive toxicological data is not fully available, the existing information

necessitates careful handling and adherence to stringent safety protocols.[3] The following

tables summarize the critical quantitative data extracted from various Safety Data Sheets

(SDS).

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C5H10Br2 [2][4]

Molecular Weight 229.94 g/mol [2][4][5]

Appearance
Clear, colorless to yellow or

light brown liquid
[3][6][7]

Odor Strong odor [7]

Melting Point -34°C [8][9]

Boiling Point 110°C at 15 mmHg; 221°C (lit.) [8][9]

Density 1.688 g/cm³ at 25°C [6][9]

Flash Point 79°C (174.2°F) - closed cup [10]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether

[3][7]

Vapor Density 8 (vs air) [4][7]

Hazard Identification and Classification
Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin

Corrosion/Irritation,

Category 2

GHS07 Warning
H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation,

Category 2

GHS07 Warning
H319: Causes serious

eye irritation

Acute Toxicity, Oral,

Category 4
GHS07 Warning

H302: Harmful if

swallowed

Flammable Liquids,

Category 4
None Warning Combustible liquid
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Note: The GHS classification is based on Regulation (EC) No. 1272/2008 and OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1][2] The percentage of sources classifying the

substance with H302 (Harmful if swallowed) and H335 (May cause respiratory irritation) is

lower than for skin and eye irritation.[5]

Experimental Protocols: Basis of Safety Data
The data presented in Safety Data Sheets are derived from standardized experimental

protocols. While the specific studies for 1,5-Dibromopentane are not detailed in the provided

SDSs, the hazard classifications are based on established methodologies such as:

Acute Dermal Irritation/Corrosion Studies: Typically conducted following OECD Guideline

404, this involves applying the substance to the skin of experimental animals and observing

for signs of irritation over a set period.

Acute Eye Irritation/Corrosion Studies: Following OECD Guideline 405, the substance is

instilled into the eyes of experimental animals to assess the potential for eye damage.

Flash Point Determination: Standardized methods like the Pensky-Martens closed-cup test

(ASTM D93) or similar are used to determine the lowest temperature at which the liquid's

vapors will ignite.

Due to the lack of specific toxicological studies cited in the available SDSs, detailed

experimental protocols for 1,5-Dibromopentane's toxicity are not available. The current

classifications are based on existing data, computational models, and comparisons to

structurally similar compounds.

Safe Handling and Emergency Workflow
A systematic approach to handling 1,5-Dibromopentane is crucial to minimize risk. The

following workflow diagram illustrates the key stages and necessary precautions.
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Receipt & Storage

Handling & Use

Spill & Emergency Response

Waste Disposal

Receive Shipment Inspect Container for Damage

Wear Appropriate PPE (Gloves, Safety Goggles, Lab Coat)

Proceed to Use

Store in a Cool, Dry, Well-Ventilated Area Segregate from Incompatible Materials (Strong Oxidizing Agents, Strong Bases)

Use in a Well-Ventilated Area or Fume Hood Avoid Contact with Skin, Eyes, and Inhalation of Vapors Keep Away from Heat, Sparks, and Open Flames Dispose of Waste in Accordance with Local, Regional, and National RegulationsAfter Use

Evacuate Non-Essential Personnel Remove Ignition Sources Contain Spill with Inert Absorbent Material (Sand, Earth) Collect and Place in a Suitable, Labeled Container for Disposal Ventilate the Area

Dispose Through a Licensed Chemical Destruction Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,5-Dibromopentane.

Detailed Protocols for Exposure and Emergencies
First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[11]

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing and shoes. Seek medical attention if irritation occurs.[11][12]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get immediate

medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[11][12]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[11][13] A water spray can be used to cool closed containers.[11]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

Specific Hazards: The substance is a combustible liquid.[11] Containers may explode when

heated.[11] Hazardous combustion products include carbon monoxide, carbon dioxide, and

hydrogen halides.[1][11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][11]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[6] Ensure adequate ventilation.[2]

Remove all sources of ignition.[11] Avoid breathing vapors, mist, or gas.[2] Wear appropriate

personal protective equipment.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust) and place in a suitable, closed container for disposal.[1][11]

Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[6][7]

Conditions to Avoid: Keep away from heat, sparks, open flames, and hot surfaces.[1] Avoid

contact with direct sunlight and overheating.[6]

Incompatible Materials: Strong oxidizing agents and strong bases.[1][3]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide,

carbon dioxide, and hydrogen halides.[1][11]
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Disposal Considerations
Waste from 1,5-Dibromopentane must be treated as hazardous waste.[4] It should be

disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[13] Do not contaminate water, foodstuffs, or sewer systems.[13] Contaminated

packaging should be triple rinsed and offered for recycling or reconditioning, or punctured to

prevent reuse.[13] Always comply with local, regional, and national waste disposal regulations.

[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145557#1-5-dibromopentane-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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